Cas no 1805453-28-4 (5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde
• CAS No: 1805453-28-4
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4887156
• Update Time: 2025-05-20

5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-6(9)3-1-11-7(13)4(2-12)5(3)10/h1-2,6H,(H,11,13)
• InChI Key： WIWKRVNWDIKWFA-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(NC=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde (CAS No. 1805453-28-4)

The compound 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde (CAS No. 1805453-28-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the iodo substitution, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde is its role in modern medicinal chemistry. The presence of the carboxaldehyde moiety allows for versatile functionalization, enabling the creation of diverse molecular architectures. This compound is often discussed in the context of heterocyclic chemistry, a field that has seen exponential growth due to its applications in designing novel therapeutics. Recent studies highlight its utility in targeting kinase inhibitors, a hot topic in oncology research.

In addition to its pharmaceutical applications, 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde is also relevant in material science. The iodopyridine core provides a robust platform for constructing advanced materials with tailored electronic properties. This aligns with the current trend of developing organic electronic materials, which are pivotal in next-generation devices like OLEDs and sensors. The compound’s ability to undergo cross-coupling reactions further enhances its appeal in this domain.

From a synthetic perspective, the preparation of 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde involves meticulous control of reaction conditions to ensure high yield and purity. The difluoromethyl group, in particular, requires careful handling due to its reactivity. Researchers often employ palladium-catalyzed reactions to introduce the iodo substituent, a technique widely used in modern organic synthesis. This compound’s synthesis is frequently cited in discussions about green chemistry, as scientists seek more sustainable methods to produce such intermediates.

The stability and storage of 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde are also critical considerations. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. These precautions are essential for maintaining the compound’s efficacy in downstream applications, whether in drug development or material science. The demand for high-purity pyridine derivatives like this one continues to rise, driven by advancements in high-throughput screening technologies.

Looking ahead, the potential of 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde in addressing global health challenges cannot be overstated. Its role in the synthesis of antiviral agents is particularly noteworthy, given the ongoing need for new treatments against emerging pathogens. Furthermore, its applications in agrochemicals highlight its versatility, as it can be used to develop safer and more effective crop protection solutions. These aspects make it a compound of interest for both academic and industrial researchers.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxaldehyde (CAS No. 1805453-28-4) stands out as a multifaceted compound with broad applicability. Its unique chemical properties and synthetic flexibility position it as a key player in cutting-edge research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery, material science, and sustainable chemistry.